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Compound of Interest

Compound Name: hDHODH-IN-15

Cat. No.: B15573060

For Researchers, Scientists, and Drug Development Professionals

Introduction

hDHODH-IN-15 is a potent inhibitor of human dihydroorotate dehydrogenase (h(DHODH), a key
enzyme in the de novo pyrimidine biosynthesis pathway.[1] By targeting hDHODH, this small
molecule disrupts the synthesis of essential building blocks for DNA and RNA, making it a
valuable tool for research in cancer biology and immunology. Furthermore, recent studies have
highlighted the role of hDHODH inhibition in inducing ferroptosis, a form of iron-dependent
programmed cell death, in cancer cells.[1] This application note provides a detailed protocol for
the preparation of hDHODH-IN-15 stock solutions in dimethyl sulfoxide (DMSO), along with
relevant technical data and diagrams to guide researchers in their experimental design.

Physicochemical Properties and Efficacy

A clear understanding of the physicochemical properties and biological potency of hDHODH-
IN-15 is crucial for accurate and reproducible experimental results. The following table
summarizes key quantitative data for this compound.
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Property Value Source
Catalog Number HY-159119 [1112]
Molecular Formula C19H18N204 [1]
Molecular Weight 338.36 g/mol [1]

Human Dihydroorotate
Target [1]
Dehydrogenase (hDHODH)

ICso ("nDHODH) 0.21 uM [1]
ICso (NCI-H226) 0.95 - 2.81 pM [1]
ICs0 (HCT-116) 0.95 - 2.81 pM [1]
ICso (MDA-MB-231) 0.95 - 2.81 pM [1]

Experimental Protocols
Preparing a 10 mM Stock Solution of hDHODH-IN-15 in
DMSO

This protocol describes the preparation of a 10 mM stock solution of hDHODH-IN-15 in DMSO.
It is a commonly used concentration for in vitro cell-based assays.

Materials:

o hDHODH-IN-15 (powder, Cat. No. HY-159119 or equivalent)
¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional)
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Procedure:

Equilibrate: Allow the vial containing the hDHODH-IN-15 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of hDHODH-IN-15 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.38 mg of the compound (see calculation below).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed hDHODH-IN-15.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

¢ Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
vial in a water bath for 5-10 minutes. Gentle warming to 37°C may also aid in dissolution.

» Aliquotting: Once the compound is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Calculation for a 10 mM Stock Solution:

To calculate the mass of hDHODH-IN-15 required to make a 10 mM stock solution, use the
following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution: Mass (g) = 0.010 mol/L x 0.001 L x 338.36 g/mol = 0.00338 g =
3.38 mg

Diluting the Stock Solution for Cell Culture Experiments

For cell-based assays, the final concentration of DMSO should be kept low (typically below
0.5%) to avoid solvent-induced cytotoxicity.
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Procedure:

e Thaw: Thaw a single aliquot of the 10 mM hDHODH-IN-15 stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): Perform a serial dilution of the stock
solution in cell culture medium to achieve an intermediate concentration. This helps to
minimize precipitation when adding to the final culture volume.

 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture medium to achieve the desired final concentration of hDHODH-IN-15.

» Mixing: Mix gently by pipetting or swirling the plate.

¢ Vehicle Control: Always include a vehicle control in your experiments, which consists of the
same final concentration of DMSO in the cell culture medium without the inhibitor.

Visualizations

Experimental Workflow: Preparing and Using hDHODH-IN-15
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Caption: Workflow for preparing and using hDHODH-IN-15.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15573060?utm_src=pdf-body
https://www.benchchem.com/product/b15573060?utm_src=pdf-body
https://www.benchchem.com/product/b15573060?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathway of hDHODH-IN-15 Action
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Caption: Mechanism of hDHODH-IN-15 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing hDHODH-IN-15 Stock Solution in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573060#preparing-hdhodh-in-15-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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